Cas no 620158-45-4 (Ethanesulfonic acid, 2-[(2-phosphonoethyl)amino]-)

• Product Name: Ethanesulfonic acid, 2-[(2-phosphonoethyl)amino]-
• CAS No: 620158-45-4
• MF: C₄H₁₂NO₆PS
• MW: 233.179941177368
• CID: 460645
• PubChem ID: 71390635
• Update Time: 2025-04-19

Ethanesulfonic acid, 2-[(2-phosphonoethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-(2-phosphonoethylamino)ethanesulfonic acid
• Ethanesulfonic acid, 2-[(2-phosphonoethyl)amino]-
• DTXSID10812535
• 2-[(2-Phosphonoethyl)amino]ethane-1-sulfonic acid
• 620158-45-4

• Inchi： 1S/C4H12NO6PS/c6-12(7,8)3-1-5-2-4-13(9,10)11/h5H,1-4H2,(H2,6,7,8)(H,9,10,11)
• InChI Key： XFAXGXMGEMGSIJ-UHFFFAOYSA-N
• SMILES： S(CCNCCP(=O)(O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 233.01236
• Monoisotopic Mass: 233.01229527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.4
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 123.93